Cas no 54979-65-6 (4-Pentenal, 4-methyl-2-(phenylmethylene)-)

• Product Name: 4-Pentenal, 4-methyl-2-(phenylmethylene)-
• CAS No: 54979-65-6
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 353159
• PubChem ID: 1779439
• Update Time: 2025-04-19

4-Pentenal, 4-methyl-2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenal, 4-methyl-2-(phenylmethylene)-
• 2-benzylidene-4-methylpent-4-enal
• starbld0001831
• (2Z)-2-benzylidene-4-methylpent-4-enal
• (Z)-2-benzylidene-4-methylpent-4-enal
• AKOS005622585
• CS-0357508
• VS-02805
• (2Z)-4-METHYL-2-(PHENYLMETHYLIDENE)PENT-4-ENAL
• 54979-65-6

• Inchi： 1S/C13H14O/c1-11(2)8-13(10-14)9-12-6-4-3-5-7-12/h3-7,9-10H,1,8H2,2H3/b13-9-
• InChI Key： NLEIERSWYUVGJF-LCYFTJDESA-N
• SMILES： O=C/C(=C\C1C=CC=CC=1)/CC(=C)C

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07